Cas no 909229-27-2 (4-(2,4-Dimethylbenzyl)oxybutan-1-ol)

4-(2,4-Dimethylbenzyl)oxybutan-1-ol structure
909229-27-2 structure
Product Name:4-(2,4-Dimethylbenzyl)oxybutan-1-ol
CAS No:909229-27-2
MF:C13H20O2
MW:208.296704292297
MDL:MFCD08582738
CID:3150137
PubChem ID:17138994
Update Time:2025-07-18

4-(2,4-Dimethylbenzyl)oxybutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,4-dimethylbenzyl)oxy]butan-1-ol
    • FD131280
    • CS-0325909
    • H33990
    • 4-((2,4-Dimethylbenzyl)oxy)butan-1-ol
    • LS-07359
    • 909229-27-2
    • 1-butanol, 4-[(2,4-dimethylphenyl)methoxy]-
    • ALBB-023408
    • AKOS003382767
    • MFCD08582738
    • 4-[(2,4-dimethylphenyl)methoxy]butan-1-ol
    • 4-(2,4-Dimethylbenzyl)oxybutan-1-ol
    • MDL: MFCD08582738
    • Inchi: 1S/C13H20O2/c1-11-5-6-13(12(2)9-11)10-15-8-4-3-7-14/h5-6,9,14H,3-4,7-8,10H2,1-2H3
    • InChI Key: UXXZFOORBVIFTF-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C)=CC=1C)CCCCO

Computed Properties

  • Exact Mass: 208.146329876Da
  • Monoisotopic Mass: 208.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

4-(2,4-Dimethylbenzyl)oxybutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB414125-500 mg
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2
500MG
€195.40 2023-02-19
abcr
AB414125-1 g
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2
1g
€239.00 2023-04-24
TRC
D264710-250mg
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2
250mg
$ 185.00 2022-06-05
TRC
D264710-500mg
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2
500mg
$ 300.00 2022-06-05
TRC
D264710-1000mg
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2
1g
$ 480.00 2022-06-05
abcr
AB414125-500mg
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol; .
909229-27-2
500mg
€205.00 2025-04-15
abcr
AB414125-1g
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol; .
909229-27-2
1g
€237.00 2025-04-15
A2B Chem LLC
AJ07942-500mg
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2 >95%
500mg
$412.00 2024-05-20
A2B Chem LLC
AJ07942-1g
4-[(2,4-Dimethylbenzyl)oxy]butan-1-ol
909229-27-2 >95%
1g
$439.00 2024-05-20
Ambeed
A195595-1g
4-((2,4-Dimethylbenzyl)oxy)butan-1-ol
909229-27-2 97%
1g
$178.0 2024-04-16

Additional information on 4-(2,4-Dimethylbenzyl)oxybutan-1-ol

Chemical Profile of 4-(2,4-Dimethylbenzyl)oxybutan-1-ol (CAS No. 909229-27-2)

4-(2,4-Dimethylbenzyl)oxybutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 909229-27-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a butan-1-ol backbone substituted with a 2,4-dimethylbenzyl moiety, presents a unique structural framework that may contribute to its potential applications in drug discovery and material science. The presence of both an alcohol functional group and an aromatic ring system suggests diverse chemical reactivity, making it a candidate for further exploration in synthetic methodologies.

The molecular structure of 4-(2,4-Dimethylbenzyl)oxybutan-1-ol can be described as a combination of a linear aliphatic chain with an aromatic substituent. The 2,4-dimethylbenzyl group introduces steric hindrance and electronic properties that can influence the compound's interactions with biological targets. This structural feature is particularly relevant in medicinal chemistry, where such modifications are often employed to enhance binding affinity or metabolic stability. The compound's solubility profile, influenced by the polar hydroxyl group and the hydrophobic aromatic ring, may also dictate its formulation and delivery mechanisms in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds with tailored physicochemical properties for therapeutic purposes. The alcohol functional group in 4-(2,4-Dimethylbenzyl)oxybutan-1-ol provides opportunities for further derivatization, such as esterification or etherification, which could yield derivatives with enhanced bioavailability or targeted pharmacological effects. Additionally, the aromatic ring system may participate in π-stacking interactions or hydrogen bonding, which are critical for molecular recognition processes in biological systems.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The combination of a butan-1-ol backbone and a bulky aromatic substituent makes it a versatile building block for constructing pharmacophores. Researchers have been exploring similar structural motifs in the quest for new therapeutic agents, particularly those targeting neurological disorders or inflammatory conditions. The dimethylbenzyl moiety, while not directly involved in pharmacological activity itself, can serve as a scaffold to optimize drug-like properties such as lipophilicity and solubility.

From a synthetic chemistry perspective, 4-(2,4-Dimethylbenzyl)oxybutan-1-ol offers interesting challenges and opportunities. The compound's architecture requires careful consideration during synthesis to ensure regioselectivity and yield optimization. Advances in catalytic methods and asymmetric synthesis have enabled more efficient production of complex organic molecules like this one. For instance, transition metal-catalyzed cross-coupling reactions could be employed to introduce the aromatic substituent at the desired position on the aliphatic chain. Such methodologies align with current trends in green chemistry, emphasizing atom economy and minimal waste generation.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. While 4-(2,4-Dimethylbenzyl)oxybutan-1-ol may not be currently commercialized as a drug itself, its structural features make it an attractive candidate for further investigation. Computational modeling techniques can be used to predict its interactions with biological targets, providing insights into potential therapeutic applications. High-throughput screening (HTS) platforms could also be utilized to assess its activity against various disease-related pathways.

In conclusion,4-(2,4-Dimethylbenzyl)oxybutan-1-ol (CAS No. 909229-27-2) represents a promising compound with diverse chemical and biological potential. Its unique structural composition positions it as a valuable intermediate in drug discovery and synthetic chemistry research. As our understanding of molecular interactions advances, this compound may find utility in developing novel therapeutics or advanced materials. Continued exploration of its properties and applications will undoubtedly contribute to the broader scientific community's efforts to innovate in health sciences.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk